Tetrasodium;[2-[[3-[[3-[[3-[[5-[[2,4-bis[[hydroxy(oxido)phosphoryl]methyl]phenyl]carbamoyl]-2-methylphenyl]carbamoyl]phenyl]carbamoylamino]benzoyl]amino]-4-methylbenzoyl]amino]-5-[[hydroxy(oxido)phosphoryl]methyl]phenyl]methyl-hydroxyphosphinate

• IUPAC Name: tetrasodium;[2-[[3-[[3-[[3-[[5-[[2,4-bis[[hydroxy(oxido)phosphoryl]methyl]phenyl]carbamoyl]-2-methylphenyl]carbamoyl]phenyl]carbamoylamino]benzoyl]amino]-4-methylbenzoyl]amino]-5-[[hydroxy(oxido)phosphoryl]methyl]phenyl]methyl-hydroxyphosphinate
• InChI: InChI=1S/C47H48N6O17P4.4Na/c1-27-9-13-33(45(56)50-39-15-11-29(23-71(59,60)61)17-35(39)25-73(65,66)67)21-41(27)52-43(54)31-5-3-7-37(19-31)48-47(58)49-38-8-4-6-32(20-38)44(55)53-42-22-34(14-10-28(42)2)46(57)51-40-16-12-30(24-72(62,63)64)18-36(40)26-74(68,69)70;;;;/h3-22H,23-26H2,1-2H3,(H,50,56)(H,51,57)(H,52,54)(H,53,55)(H2,48,49,58)(H2,59,60,61)(H2,62,63,64)(H2,65,66,67)(H2,68,69,70);;;;/q;4*+1/p-4
• InChI Key: GSMUPMANKNAMAS-UHFFFAOYSA-J
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)CP(=O)(O)[O-])CP(=O)(O)[O-])NC(=O)C3=CC(=CC=C3)NC(=O)NC4=CC=CC(=C4)C(=O)NC5=C(C=CC(=C5)C(=O)NC6=C(C=C(C=C6)CP(=O)(O)[O-])CP(=O)(O)[O-])C.[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C47H44N6Na4O17P4
• Molecular Weight: 1180.7 g/mol

Description

NF546 is a non-nucleotide P2Y11 agonist and stimulates release of interleukin-8 from human monocyte-derived dendritic cells.

Scientific Research Applications

• Reactions of Similar Compounds : Research has explored the chemical reactions of compounds with similar structures, providing insights into their chemical behavior and potential applications in organic synthesis and material sciences. For instance, studies on the reaction of 3,4-dibenzoyl-2,5-hexanedione with hydroxylamine have yielded various products, suggesting a potential for creating diverse derivatives for various applications (Filipović-Marinić & Nalić, 1984).

• Schiff Base Ligands and Complexes : There has been significant research into the synthesis and characterization of Schiff base ligands derived from similar phenolic compounds. These studies have led to the development of high spin mononuclear iron(III) complexes and other metal complexes, which could be relevant for the compound . Such complexes often exhibit interesting magnetic, catalytic, and optical properties, suggesting potential applications in material science and catalysis (Pogány et al., 2017).

• Coordination Chemistry and Crystal Structures : The study of related compounds in coordination chemistry and crystallography has been extensive. For example, research on 1,4-bis{[hydroxy(phenyl)phosphoryl]methyl}piperazine-1,4-diium tetrachloridocadmate(II) dihydrate has revealed intricate crystal structures and interactions, which could inform the potential crystallographic and bonding properties of the compound (Du & Wang, 2013).

• Potential Pharmaceutical Applications : Compounds with structural similarities have been investigated for pharmaceutical applications. For example, research on benzimidazole derivatives has indicated their potential as antihypertensive agents. This suggests that the compound could also have potential biomedical or pharmaceutical applications, subject to further research (Sharma et al., 2010).

• Application in Fluorescent Whitening : Derivatives of related structures have been used as fluorescent whiteners, indicating that the compound might also possess similar properties useful in materials science, particularly in enhancing the brightness of materials (Rangnekar & Tagdiwala, 1986).